6-Benzoyl-2-naphthyl phosphate disodium salt
Overview
Description
6-Benzoyl-2-naphthyl phosphate disodium salt is a chemical compound with the linear formula C17H11O5PNa2 . It has a molecular weight of 372.22 and is known to be a formidable suppressor of alkaline phosphatase , an enzyme implicated in diverse metabolic mechanisms .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C17H11O5PNa2 . This compound has a molecular weight of 372.22 .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 372.22 and a linear formula of C17H11O5PNa2 . It is recommended to store this compound at a temperature of -20°C .Mechanism of Action
Target of Action
The primary target of 6-Benzoyl-2-naphthyl phosphate disodium salt is alkaline phosphatase . Alkaline phosphatase is a pivotal enzyme implicated in diverse metabolic mechanisms .
Mode of Action
This compound serves as a formidable suppressor of alkaline phosphatase . The compound interacts with the enzyme, inhibiting its activity and resulting in significant changes in the metabolic mechanisms where the enzyme plays a role .
Result of Action
The primary result of the action of this compound is the suppression of alkaline phosphatase activity . This suppression could lead to alterations in the metabolic processes where the enzyme is involved.
Safety and Hazards
The safety data sheet for 6-Benzoyl-2-naphthyl phosphate disodium salt indicates that it is toxic if swallowed, in contact with skin, or if inhaled . It may cause skin and eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, or if swallowed or inhaled, seek immediate medical help .
Biochemical Analysis
Biochemical Properties
6-Benzoyl-2-naphthyl phosphate disodium salt plays a significant role in biochemical reactions, particularly as a suppressor of alkaline phosphatase. Alkaline phosphatase is a pivotal enzyme implicated in diverse metabolic mechanisms, and the inhibition of this enzyme assumes paramount significance.
Cellular Effects
The cellular effects of this compound are primarily related to its role as an inhibitor of alkaline phosphatase. By suppressing this enzyme, it can influence various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of action of this compound involves its interaction with alkaline phosphatase. By binding to this enzyme, it inhibits its activity, leading to changes in gene expression and cellular metabolism.
Temporal Effects in Laboratory Settings
It is known that the compound has a storage temperature of −20°C , indicating its stability under cold conditions.
Metabolic Pathways
This compound is involved in the metabolic pathway related to the function of alkaline phosphatase. It interacts with this enzyme, potentially affecting metabolic flux or metabolite levels.
Properties
IUPAC Name |
disodium;(6-benzoylnaphthalen-2-yl) phosphate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13O5P.2Na/c18-17(12-4-2-1-3-5-12)15-7-6-14-11-16(22-23(19,20)21)9-8-13(14)10-15;;/h1-11H,(H2,19,20,21);;/q;2*+1/p-2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVJVEXGBJIDSOX-UHFFFAOYSA-L |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2)C=C(C=C3)OP(=O)([O-])[O-].[Na+].[Na+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Na2O5P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
74144-43-7 |
Source
|
| Record name | 6-Benzoyl-2-naphthyl phosphate disodium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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